7-Keto Cholesterol-d7
7-Keto Cholesterol-d7
7-keto Cholesterol-d7 is intended for use as an internal standard for the quantification of 7-keto cholesterol by GC- or LC-MS. 7-keto Cholesterol is a bioactive sterol and a major oxysterol component of oxidized LDL. It is produced by oxidation of cholesterol via ethanol-mediated lipid peroxidation or photodamage as well as oxidation of 7-dehydro cholesterol by the cytochrome P450 (CYP) isoform CYP7A1.3,4,5 7-keto Cholesterol inhibits CYP7A1 (IC50 = ~1 μM). It induces activation and chemotaxis of retinal microglia as well as polarization to a pro-inflammatory state via NLRP3 inflammasome activation in vitro. Intraocular implantation of 7-keto cholesterol-coated wafers increases ocular levels of VEGF, IL-1β, and GRO/KC, macrophage infiltration, and neovascularization in rat eye. Levels of 7-keto cholesterol in lipid deposits are increased in a variety of chronic diseases, including atherosclerosis, Alzheimer's disease, and age-related macular degeneration.
7-ketocholesterol-d7 is a deuterated derivative of 7-ketocholesterol. 7-ketocholesterol is a cholesterol autooxidation product.
7-ketocholesterol-d7 is a deuterated derivative of 7-ketocholesterol. 7-ketocholesterol is a cholesterol autooxidation product.
Brand Name:
Vulcanchem
CAS No.:
127684-08-6
VCID:
VC0021012
InChI:
InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h16-18,20-23,25,28H,6-15H2,1-5H3/t18-,20+,21-,22+,23+,25+,26+,27-/m1/s1/i1D3,2D3,17D
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C
Molecular Formula:
C₂₇H₃₇D₇O₂
Molecular Weight:
407.68
7-Keto Cholesterol-d7
CAS No.: 127684-08-6
Cat. No.: VC0021012
Molecular Formula: C₂₇H₃₇D₇O₂
Molecular Weight: 407.68
* For research use only. Not for human or veterinary use.
Specification
| Description | 7-keto Cholesterol-d7 is intended for use as an internal standard for the quantification of 7-keto cholesterol by GC- or LC-MS. 7-keto Cholesterol is a bioactive sterol and a major oxysterol component of oxidized LDL. It is produced by oxidation of cholesterol via ethanol-mediated lipid peroxidation or photodamage as well as oxidation of 7-dehydro cholesterol by the cytochrome P450 (CYP) isoform CYP7A1.3,4,5 7-keto Cholesterol inhibits CYP7A1 (IC50 = ~1 μM). It induces activation and chemotaxis of retinal microglia as well as polarization to a pro-inflammatory state via NLRP3 inflammasome activation in vitro. Intraocular implantation of 7-keto cholesterol-coated wafers increases ocular levels of VEGF, IL-1β, and GRO/KC, macrophage infiltration, and neovascularization in rat eye. Levels of 7-keto cholesterol in lipid deposits are increased in a variety of chronic diseases, including atherosclerosis, Alzheimer's disease, and age-related macular degeneration. 7-ketocholesterol-d7 is a deuterated derivative of 7-ketocholesterol. 7-ketocholesterol is a cholesterol autooxidation product. |
|---|---|
| CAS No. | 127684-08-6 |
| Molecular Formula | C₂₇H₃₇D₇O₂ |
| Molecular Weight | 407.68 |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6,7,7,7-tetradeuterio-6-(trideuteriomethyl)heptan-2-yl]-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-one |
| Standard InChI | InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h16-18,20-23,25,28H,6-15H2,1-5H3/t18-,20+,21-,22+,23+,25+,26+,27-/m1/s1/i1D3,2D3,17D |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator